2-(2,5-dioxoimidazolidin-1-yl)-N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}acetamide

• IUPAC Name: 2-(2,5-dioxoimidazolidin-1-yl)-N-[1-(5-methyl-1-naphthalen-1-ylpyrazol-4-yl)ethyl]acetamide
• InChI: InChI=1S/C21H21N5O3/c1-13(24-19(27)12-25-20(28)11-22-21(25)29)17-10-23-26(14(17)2)18-9-5-7-15-6-3-4-8-16(15)18/h3-10,13H,11-12H2,1-2H3,(H,22,29)(H,24,27)
• InChI Key: WUOSBMSBIWJNRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC3=CC=CC=C32)C(C)NC(=O)CN4C(=O)CNC4=O
• Molecular Formula: C21H21N5O3
• Molecular Weight: 391.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including condensation, cyclization, and functional group transformations. One approach for synthesizing similar compounds starts with the preparation of an ethyl ester from the corresponding acetic acid, followed by condensation with hydrazine hydrate, and subsequent cyclization with various aldehydes to yield Schiff bases. These are further reacted to produce the desired molecular framework (S. Gomathy et al., 2012).

Molecular Structure Analysis

Molecular structure elucidation is pivotal, typically involving X-ray crystallography and NMR studies. For compounds of similar structure, the imidazolidine-2,4-dione system has been found to be essentially planar, with specific dihedral angles between the imidazolidine and phenyl rings, and between the acetamide side chain and the imidazolidine ring, providing insights into the spatial configuration (K. Sethusankar et al., 2002).

Chemical Reactions and Properties

The reactivity of such compounds typically involves interactions at the imidazolidine ring, with potential for nucleophilic attack at carbonyl sites and participation in hydrogen bonding, contributing to their chemical stability and reactivity. Intermolecular hydrogen bonds often play a crucial role in stabilizing the molecular structure and affecting its reactivity (K. Sethusankar et al., 2002).